Cas no 33900-28-6 (Boc-Trp-OMe)

• Product Name: Boc-Trp-OMe
• CAS No: 33900-28-6
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• MDL: MFCD01075094
• CID: 304504
• Update Time: 2025-04-19

Boc-Trp-OMe Chemical and Physical Properties

Names and Identifiers

• Boc-L-tryptophan methyl ester
• Boc-Trp-OMe
• N-Boc-L-tryptophanmethyleste
• Boc-L-Trp-OMe
• L-Tryptophan,N-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• methyl (2S)-3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• AmbotzBAA5960
• N-Boc-(S)-tryptophan methyl ester
• N-Boc-L-tryptophan methyl ester
• N-BOC-tryptophan methyl ester
• Methyl N-tert-butoxycarbonyltryptophan

• MDL： MFCD01075094
• Inchi： 1S/C17H22N2O4/c1-17(2,3)23-16(21)19-14(15(20)22-4)9-11-10-18-13-8-6-5-7-12(11)13/h5-8,10,14,18H,9H2,1-4H3,(H,19,21)/t14-/m0/s1
• InChI Key： QXLOVPXUZAOKBL-AWEZNQCLSA-N
• SMILES： O(C(N[C@H](C(=O)OC)CC1=CNC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.15800
• Monoisotopic Mass: 318.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.4A^2

Experimental Properties

• Density: 1.194±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 151-152 ºC
• Boiling Point: 505.7±45.0℃ at 760 mmHg
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 80.42000
• LogP: 3.16760
• Specific Rotation: +44 (c=1%, in chloroform)

Boc-Trp-OMe Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives